Cas no 2157293-28-0 (tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate
• CAS No: 2157293-28-0
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 5239802
• PubChem ID: 165664967
• Update Time: 2025-06-08

tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-[(4-chlorophenyl)hydroxymethyl]-2-methylpropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate

• Inchi： 1S/C16H24ClNO3/c1-10(2)13(18-15(20)21-16(3,4)5)14(19)11-6-8-12(17)9-7-11/h6-10,13-14,19H,1-5H3,(H,18,20)
• InChI Key： HGQZXFCNLDPDGQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(C1=CC=C(Cl)C=C1)O)C(C)C

Additional information on tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate

Introduction to tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate (CAS No. 2157293-28-0)

tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate, a compound with the CAS number 2157293-28-0, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and has garnered attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions. The structure of this compound features a tert-butyl group, a 4-chlorophenyl moiety, and a hydroxy-substituted butan-2-yl group, which collectively contribute to its unique chemical and biological properties.

The synthesis of tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the 4-chlorophenyl and hydroxy groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The tert-butyl group provides stability to the molecule, while the 4-chlorophenyl moiety confers specific interactions with biological targets, enhancing its pharmacological profile.

In terms of its biological activity, tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate has been studied for its potential as a modulator of various biological pathways. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, studies have indicated that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The mechanism of action of tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate is not yet fully understood, but it is believed to involve multiple pathways. One potential mechanism is its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Another proposed mechanism is its interaction with specific receptors or enzymes involved in cellular signaling pathways, leading to reduced oxidative stress and improved cellular function.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate has also been explored for its use as a research tool in understanding disease mechanisms. Its ability to modulate specific biological pathways makes it a valuable probe for investigating the underlying causes of various diseases and developing new treatment strategies.

The future prospects for tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and improve its bioavailability through advanced drug delivery systems. Collaborative efforts between academia and industry are essential to accelerate the development of this compound and bring it closer to clinical use.

In conclusion, tert-butyl N-1-(4-chlorophenyl)-1-hydroxy-3-methylbutan-2-ylcarbamate (CAS No. 2157293-28-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an exciting area of focus for scientists and clinicians alike. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic benefits will emerge, paving the way for innovative treatments in medicine.